(1Z,3Z)-1,3-Bis(((R)-4-phenyl-4,5-dihydrooxazol-2-yl)methylene)-1,3-dihydroisobenzofuran

• Molecular Formula: C28H22N2O3
• Molecular Weight: 434.5 g/mol
• IUPAC Name: (4R)-4-phenyl-2-[(Z)-[(3Z)-3-[[(4R)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]methylidene]-2-benzofuran-1-ylidene]methyl]-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C28H22N2O3/c1-3-9-19(10-4-1)23-17-31-27(29-23)15-25-21-13-7-8-14-22(21)26(33-25)16-28-30-24(18-32-28)20-11-5-2-6-12-20/h1-16,23-24H,17-18H2/b25-15-,26-16-/t23-,24-/m0/s1
• InChI Key: LJTUTPIHFPKIFE-PFOJBGGVSA-N
• Isomeric SMILES: C1OC(=N[C@@H]1C2=CC=CC=C2)/C=C/3\O/C(=C\C4=N[C@@H](CO4)C5=CC=CC=C5)/C6=CC=CC=C36
• Canonical SMILES: C1C(N=C(O1)C=C2C3=CC=CC=C3C(=CC4=NC(CO4)C5=CC=CC=C5)O2)C6=CC=CC=C6

Description

This compound is a chiral bis(oxazoline) derivative featuring two (R)-configured 4-phenyl-4,5-dihydrooxazol-2-yl substituents conjugated to a dihydroisobenzofuran core. Its molecular formula is C28H22N2O3, with a molecular weight of 434.5 g/mol .

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Substituents	Core Structure	Molecular Formula	MW (g/mol)	Purity	Key Applications/Properties
Target Compound (R)-Phenyl	(R)-4-phenyl	Dihydroisobenzofuran	C28H22N2O3	434.5	N/A	Potential asymmetric catalysis
(S)-Phenyl Analog	(S)-4-phenyl	Dihydroisobenzofuran	C28H22N2O3	434.5	95%	Discontinued; enantiomeric contrast
4-Isopropyl Analog	(S)-4-isopropyl	Dihydroisobenzofuran	C22H26N2O3	366.45	N/A	Increased steric bulk
4-Benzyl Analog	(R)-4-benzyl	Isoindoline	C30H27N3O2	461.55	N/A	Enhanced π-π interactions
5,6-Dimethyl Isoindole Derivative	(4S)-phenyl, 5,6-dimethyl	Isoindole	C30H27N3O2	461.6	95%	Ni-/Cu-catalyzed enantioselective reactions
Tert-Butyl Isoindole Derivative	(4S)-tert-butyl	Isoindole	C22H29N3O2	367.5*	98%	High solubility, stable catalysis

*Note: Molecular weight calculated based on formula in .